Cas no 1518544-42-7 (3-(1H-indazol-7-yl)butanoic acid)

• Product Name: 3-(1H-indazol-7-yl)butanoic acid
• CAS No: 1518544-42-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6127805
• PubChem ID: 82608860
• Update Time: 2025-06-07

3-(1H-indazol-7-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-7-yl)butanoic acid
• EN300-1728397
• 1518544-42-7

• Inchi： 1S/C11H12N2O2/c1-7(5-10(14)15)9-4-2-3-8-6-12-13-11(8)9/h2-4,6-7H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： HVVYJZHOQJQWQJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(1H-indazol-7-yl)butanoic acid

3-(1H-Indazol-7-yl)butanoic Acid: A Comprehensive Overview of CAS No. 1518544-42-7

3-(1H-Indazol-7-yl)butanoic acid, also known by its CAS number 1518544-42-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This article provides a detailed overview of the compound, including its chemical structure, biological activity, and potential applications in drug development.

Chemical Structure and Properties

3-(1H-Indazol-7-yl)butanoic acid is a small molecule with a molecular formula of C₁₂H₁₃NO₂. The compound features an indazole ring system, which is a bicyclic heterocycle consisting of a benzene ring fused to a pyrazole ring. The butanoic acid moiety is attached to the 7-position of the indazole ring, contributing to the compound's unique chemical properties. The presence of the carboxylic acid group imparts acidic characteristics to the molecule, making it soluble in polar solvents such as water and ethanol.

The indazole scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The specific substitution pattern in 3-(1H-Indazol-7-yl)butanoic acid further modulates its biological profile, making it an attractive candidate for various therapeutic applications.

Biological Activity and Mechanisms of Action

Recent studies have highlighted the potential therapeutic applications of 3-(1H-Indazol-7-yl)butanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 3-(1H-Indazol-7-yl)butanoic acid may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(1H-Indazol-7-yl)butanoic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 3-(1H-Indazol-7-yl)butanoic acid could be a promising lead compound for the development of novel anticancer drugs.

Clinical Potential and Drug Development

The promising preclinical data on 3-(1H-Indazol-7-yl)butanoic acid have led to increased interest in its clinical potential. Several pharmaceutical companies are currently exploring this compound as a candidate for drug development. One key area of focus is its use as an adjunct therapy in combination with existing treatments for inflammatory diseases and cancer.

Clinical trials are underway to evaluate the safety and efficacy of 3-(1H-Indazol-7-yl)butanoic acid. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. Further studies are needed to fully assess its therapeutic potential and to optimize dosing regimens for different indications.

Synthesis and Production

The synthesis of 3-(1H-Indazol-7-yl)butanoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the coupling of 7-bromoindazole with 4-pentenoic acid followed by reduction and hydrolysis steps. This method provides high yields and purity, making it suitable for large-scale production.

The production process for 3-(1H-Indazol-7-yl)butanoic acid must adhere to strict quality control standards to ensure consistent product quality. Analytical methods such as high-performance liquid chromatography (HPLC) are used to monitor purity levels and detect any impurities or degradation products.

Safety Considerations and Regulatory Status strong>

Safety is a critical consideration in the development of any new drug candidate. Preclinical toxicology studies have shown that 3-(1H-indazol-7-y l)butanoic acid strong > has a favorable safety profile at therapeutic doses . However , ongoing clinical trials will provide more comprehensive data on its safety and tolerability in humans . Regulatory agencies such as the FDA and EMA will review this data to determine whether the compound meets safety standards for approval . p > article > response >